6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one

• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• IUPAC Name: 6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C14H15N3O2S/c1-3-17-10-6-9(13-8(2)20-14(15)16-13)4-5-11(10)19-7-12(17)18/h4-6H,3,7H2,1-2H3,(H2,15,16)
• InChI Key: PJIBKVICBYTTKU-UHFFFAOYSA-N
• SMILES: CCN1C(=O)COC2=C1C=C(C=C2)C3=C(SC(=N3)N)C

Description

6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one, also known as AMB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, it is believed to act by modulating various signaling pathways, including NF-κB, MAPK, and PI3K/Akt, which are involved in inflammation, cell proliferation, and apoptosis. 6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has also been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting its potential as an anticancer agent.
Biochemical and Physiological Effects:
6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been shown to have a range of biochemical and physiological effects, including reducing oxidative stress, inhibiting inflammation, and inducing apoptosis in cancer cells. It has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one, including investigating its potential as a therapeutic agent for various diseases, such as cancer, inflammation, and neurodegenerative disorders. Further studies are also needed to elucidate its mechanism of action and to optimize its pharmacological properties, such as solubility and bioavailability. Additionally, the development of new synthesis methods and analogs of 6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one may lead to the discovery of more potent and selective compounds with therapeutic potential.

Synthesis Methods

6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one can be synthesized using a multistep process that involves the reaction of 2-amino-5-methyl-1,3-thiazole-4-carboxylic acid with ethyl 2-chloro-4-formyl-3-oxobutanoate, followed by cyclization and oxidation steps. The final product is obtained in good yield and purity, making it suitable for further research.

Scientific Research Applications

6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one has been investigated for its potential therapeutic properties, including its anti-inflammatory, antioxidant, and anticancer activities. In vitro studies have shown that 6-(2-amino-5-methyl-1,3-thiazol-4-yl)-4-ethyl-2H-1,4-benzoxazin-3(4H)-one can inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of many diseases, such as cancer, rheumatoid arthritis, and neurodegenerative disorders.